Cas no 301335-39-7 (3-phenoxyazetidine hydrochloride)

• Product Name: 3-phenoxyazetidine hydrochloride
• CAS No: 301335-39-7
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• MDL: MFCD01314198
• CID: 858706
• PubChem ID: 18526446
• Update Time: 2025-04-19

3-phenoxyazetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Phenoxy-azetidinehydrochloride
• 3-Azetidinyl phenyl ether hydrochloride
• 3-phenoxyazetidine hydrochloride
• 3-Phenoxyazetidine HCl
• 3-Phenoxyazetidine hydrochloride (1:1)
• Azetidine, 3-phenoxy-, hydrochloride (1:1)
• 3-Phenoxy-azetidine hydrochloride
• DB-262475
• AKOS015899300
• F8888-5628
• SCHEMBL795619
• MFCD01314198
• BMA33539
• 3-Phenoxy-azetidine hydrochloride, AldrichCPR
• BDSCNJYDEAUDGY-UHFFFAOYSA-N
• 3-Phenoxyazetidine--hydrogen chloride (1/1)
• SB36468
• 3-phenoxyazetidinehydrochloride
• 301335-39-7
• EN300-67171
• DTXSID80594836
• AS-43071
• SY064347
• CS-0072870
• 3-phenoxyazetidine;hydrochloride

• MDL： MFCD01314198
• Inchi： 1S/C9H11NO.ClH/c1-2-4-8(5-3-1)11-9-6-10-7-9;/h1-5,9-10H,6-7H2;1H
• InChI Key： BDSCNJYDEAUDGY-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC=CC=1)C1CNC1

Computed Properties

• Exact Mass: 185.06086
• Monoisotopic Mass: 185.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 117
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers